Cas no 2060593-96-4 ([3-(trifluoromethyl)cyclobutyl]methanol)

• Product Name: [3-(trifluoromethyl)cyclobutyl]methanol
• CAS No: 2060593-96-4
• MF: C₆H₉F₃O
• MW: 154.130272626877
• MDL: MFCD31537316
• CID: 4635804
• PubChem ID: 124179274
• Update Time: 2024-11-04

[3-(trifluoromethyl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(trifluoromethyl)cyclobutyl]methanol
• AT28277
• [(1s,3s)-3-(trifluoromethyl)cyclobutyl]methanol
• XBUQANULLSLVTC-UHFFFAOYSA-N
• 2680542-95-2
• [trans-3-(trifluoromethyl)cyclobutyl]methanol
• CIS-3-(TRIFLUOROMETHYL)CYCLOBUTYL)METHANOL
• 3-(Trifluoromethyl)cyclobutanemethanol
• MFCD31705166
• 2060593-96-4
• PS-16775
• PB49082
• Rel-((1s,3s)-3-(trifluoromethyl)cyclobutyl)methanol
• MFCD31537316
• SCHEMBL18366816
• [(1s,3s)-3-(trifluoromethyl)cyclobutyl]methanol, cis
• AT28484
• starbld0010160
• AT28483
• DB-135888
• (3-(TRIFLUOROMETHYL)CYCLOBUTYL)METHANOL
• cis-[3-(trifluoromethyl)cyclobutyl]methanol
• EN300-6309374
• EN300-28227314
• SY322033
• Rel-((1r,3r)-3-(trifluoromethyl)cyclobutyl)methanol
• TRANS-(3-(TRIFLUOROMETHYL)CYCLOBUTYL)METHANOL
• 2091685-99-1

• MDL： MFCD31537316
• Inchi： 1S/C6H9F3O/c7-6(8,9)5-1-4(2-5)3-10/h4-5,10H,1-3H2
• InChI Key： XBUQANULLSLVTC-UHFFFAOYSA-N
• SMILES： C(C1CC(C(F)(F)F)C1)O

Computed Properties

• Exact Mass: 154.06054939g/mol
• Monoisotopic Mass: 154.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų